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Donidalorsen is a novel ligand-conjugated antisense medication developed to prevent attacks

of hereditary angioedema (HAE).[1] HAE is a rare genetic disorder characterized by recurrent

episodes of severe swelling (angioedema).

Molecular Target and Mechanism of Action
The primary molecular target of Donidalorsen is prekallikrein (PKK).[1] Donidalorsen is

designed to reduce the production of PKK protein.

Signaling Pathway:

The kallikrein-kinin system is central to the pathophysiology of HAE. In patients with HAE,

excessive production of bradykinin, a potent vasodilator, leads to increased vascular

permeability and subsequent angioedema attacks. Prekallikrein is the precursor to plasma

kallikrein, a key enzyme in the generation of bradykinin.

By targeting the mRNA of prekallikrein, Donidalorsen inhibits its translation into protein, thereby

reducing the levels of circulating prekallikrein. This, in turn, leads to decreased plasma

kallikrein activity and a reduction in bradykinin production, ultimately preventing HAE attacks.
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Open-Label Extension (OASISplus)

91 patients with HAE-1 and HAE-2
(Aged 12 years and older)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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